benzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate

• IUPAC Name: benzyl N-(5-chloro-1,3-dimethylpyrazol-4-yl)carbamate
• InChI: InChI=1S/C13H14ClN3O2/c1-9-11(12(14)17(2)16-9)15-13(18)19-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key: KZHDPZONCIXHEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1NC(=O)OCC2=CC=CC=C2)Cl)C
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol

Description

The compound “benzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate” contains a benzyl group, a carbamate group, and a 5-chloro-1,3-dimethyl-1H-pyrazol-4-yl group. The presence of these groups could give the compound interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. Unfortunately, without more specific information or an experimental study, it’s difficult to predict the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the carbamate group and the 5-chloro-1,3-dimethyl-1H-pyrazol-4-yl group. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carbamate group could make it polar, affecting its solubility in different solvents.

Scientific Research Applications

Antiparasitic Activity

• Benzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate has shown potent in vitro antipromastigote activity. .

Antitumor Investigations

• While not extensively studied, benzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate derivatives could be evaluated for their antitumor potential. .

Chemical Synthesis and Customization

• Benzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate is available for bulk custom synthesis. .

Structural Characterization

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, it would interact with biological molecules in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. Without specific studies on this compound, it’s difficult to predict its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it is intended to be used as a drug.